Cas no 1260590-51-9 (N-methyl-N-[(3R,4R)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine;hydrochloride)

• Product Name: N-methyl-N-[(3R,4R)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine;hydrochloride
• CAS No: 1260590-51-9
• MF: C₁₃H₂₀ClN₅
• MW: 281.784400939941
• MDL: MFCD14706832
• CID: 2083627
• PubChem ID: 72206804
• Update Time: 2025-11-06

N-methyl-N-[(3R,4R)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[(3R,4R)-4-methylpiperidin-3-yl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine hydrochloride
• N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine hydrochloride
• N-Methyl-N-((3R,4R)-4-Methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyriMidin-4-aMine dihydrochloride
• N-methyl-N-[(3R,4R)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine;hydrochloride
• N-Methyl-N-((3R，4R)-4-Methylpiperidin-3-yl)-7H-pyrrolo[2，3-d]pyriMidin-4-aminedihydrochloride
• AKOS022177330
• CS-D0915
• C13H20ClN5
• MFCD14706832
• (3R,4R)-N,4-DIMETHYL-N-{7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}PIPERIDIN-3-AMINE HYDROCHLORIDE
• N-Methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-7H-Pyrrolo[2,3-d]pyrimidin-4-amine Hydrochloride
• DS-13058
• F12016
• 1260590-51-9
• N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine HCl
• N-Methyl-N-[(3R,4R)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine Hydrochloride
• N-methyl-N-[(3R,4R)-4-methylpiperidin-3-yl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine;hydrochloride
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-, hydrochloride (1:1)
• N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-aminehydrochloride

• MDL： MFCD14706832
• Inchi： 1S/C13H19N5.ClH/c1-9-3-5-14-7-11(9)18(2)13-10-4-6-15-12(10)16-8-17-13;/h4,6,8-9,11,14H,3,5,7H2,1-2H3,(H,15,16,17);1H/t9-,11+;/m1./s1
• InChI Key： CJRKOJYCZNKFRI-XQKZEKTMSA-N
• SMILES： Cl.N(C)(C1C2C=CNC=2N=CN=1)[C@H]1CNCC[C@H]1C

Computed Properties

• Exact Mass: 281.1407234g/mol
• Monoisotopic Mass: 281.1407234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on N-methyl-N-[(3R,4R)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine;hydrochloride

Compound CAS No. 1260590-51-9: N-Methyl-N-[(3R,4R)-4-Methyl-3-Piperidyl]-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine; Hydrochloride

The compound with CAS No. 1260590-51-9, known as N-Methyl-N-[(3R,4R)-4-Methyl-3-Piperidyl]-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine; Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidine derivatives, which are known for their potential in targeting various biological pathways and molecular mechanisms associated with diseases such as cancer and neurodegenerative disorders.

Pyrrolopyrimidine derivatives have been extensively studied due to their structural versatility and ability to interact with a wide range of biological targets. The 7H-pyrrolo[2,3-d]pyrimidine core of this compound is particularly notable for its aromaticity and rigidity, which contribute to its stability and bioavailability. The presence of the N-methyl group and the (3R,4R)-4-methylpiperidyl substituent further enhances its pharmacokinetic properties, making it a promising candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound towards specific protein targets. For instance, studies utilizing molecular docking simulations have revealed that this compound exhibits high affinity for certain kinases and G-protein coupled receptors (GPCRs), which are critical in various signaling pathways. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The synthesis of N-Methyl-N-[(3R,4R)-4-Methyl-3-Piperidyl]-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine; Hydrochloride involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of chiral auxiliaries and enantioselective reactions ensures the correct stereochemistry at the (3R,4R) configuration of the piperidine ring. This level of precision is essential for achieving the desired pharmacological activity and minimizing off-target effects.

Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several disease-related enzymes. For example, it has shown remarkable efficacy in inhibiting the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Additionally, its ability to modulate neurotransmitter systems makes it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

One of the most exciting aspects of this compound is its potential for personalized medicine. By leveraging advances in genomics and proteomics, researchers can identify patient populations that are most likely to benefit from this compound's therapeutic effects. This approach not only enhances treatment efficacy but also reduces adverse effects by targeting specific molecular subtypes of diseases.

In conclusion, N-Methyl-N-[(3R,4R)-4-Methyl-3-Piperidyl]-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine; Hydrochloride represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its promising pharmacological profile, positions it as a strong candidate for future clinical development. As research continues to uncover its full potential, this compound holds the promise of making significant contributions to the treatment of complex diseases worldwide.